Cas no 2034481-25-7 (1-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]-3-(oxan-4-yl)urea)

• Product Name: 1-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]-3-(oxan-4-yl)urea
• CAS No: 2034481-25-7
• MF: C₂₀H₃₁N₃O₂S
• MW: 377.544043779373
• CID: 6621309
• PubChem ID: 91812797
• Update Time: 2025-10-28

1-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]-3-(oxan-4-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]-3-(oxan-4-yl)urea
• 2034481-25-7
• 3-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]-1-(oxan-4-yl)urea
• AKOS025313727
• F6089-9777
• 1-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)-3-(tetrahydro-2H-pyran-4-yl)urea

• Inchi： 1S/C20H31N3O2S/c1-26-19-5-3-2-4-17(19)15-23-10-6-16(7-11-23)14-21-20(24)22-18-8-12-25-13-9-18/h2-5,16,18H,6-15H2,1H3,(H2,21,22,24)
• InChI Key： AIPRNJVQIJFPCT-UHFFFAOYSA-N
• SMILES： N(CC1CCN(CC2=CC=CC=C2SC)CC1)C(NC1CCOCC1)=O

Computed Properties

• Exact Mass: 377.21369841g/mol
• Monoisotopic Mass: 377.21369841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.9Ų

Additional information on 1-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]-3-(oxan-4-yl)urea

1-[[1-[(2-Methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]-3-(oxan-4-yl)urea: A Comprehensive Overview

The compound 1-[[1-[(2-Methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]-3-(oxan-4-yl)urea, identified by the CAS number 2034481-25-7, is a complex organic molecule with significant potential in various fields, particularly in drug discovery and chemical synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structural composition, synthesis methods, biological properties, and potential applications.

The molecular structure of 1-[[1-[(2-Methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]-3-(oxan-4-yl)urea is characterized by a piperidine ring, a methylsulfanylphenyl group, and a urea moiety. The piperidine ring, a six-membered saturated hydrocarbon with one nitrogen atom, serves as a central scaffold for the molecule. The substitution pattern on the piperidine ring includes a methyl group attached to the nitrogen atom and a methylsulfanylphenyl group at position 4. The urea moiety is connected to the piperidine ring via a methylene bridge and is further substituted with an oxane (tetrahydropyran) group at position 3. This intricate structure contributes to the compound's unique physicochemical properties and biological activity.

Recent studies have highlighted the importance of such molecules in drug design, particularly in targeting specific biological pathways. For instance, the presence of the methylsulfanylphenyl group suggests potential antioxidant properties, as sulfur-containing aromatic compounds are known for their radical-scavenging abilities. Additionally, the urea moiety is often associated with anti-inflammatory and antiviral activities, making this compound a promising candidate for further investigation in these areas.

The synthesis of 1-[[1-[(2-Methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]-3-(oxan-4-yl)urea involves multi-step organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. For example, the formation of the piperidine ring can be achieved through intramolecular cyclization of an amino alcohol under acidic conditions. The introduction of the methylsulfanylphenyl group typically involves nucleophilic aromatic substitution or Suzuki coupling reactions, depending on the starting materials.

Biological evaluations of this compound have revealed intriguing results. In vitro assays have demonstrated moderate inhibitory activity against several enzymes implicated in inflammatory processes, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 1-[[1-(...)]methyl]-3-(oxan...) could serve as a lead compound for developing anti-inflammatory agents. Furthermore, preliminary studies on its antiviral activity against herpes simplex virus (HSV) have shown promising results, indicating potential applications in antiviral therapy.

The structural versatility of this compound also lends itself to further functionalization. By modifying substituents on the piperidine ring or altering the urea moiety, researchers can explore new chemical space and potentially discover novel bioactive compounds. For instance, replacing the oxane group with other heterocyclic rings could enhance solubility or improve pharmacokinetic profiles.

In conclusion, 1-[...]-3-(oxan...), with its unique structure and diverse biological activities, represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. As research continues to uncover its full potential, this compound may pave the way for innovative treatments in areas such as inflammation and viral infections.